![molecular formula C14H18O3 B5698952 1-(4-methoxyphenyl)-4,4-dimethyl-1,3-pentanedione](/img/structure/B5698952.png)
1-(4-methoxyphenyl)-4,4-dimethyl-1,3-pentanedione
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Overview
Description
1-(4-methoxyphenyl)-4,4-dimethyl-1,3-pentanedione (MDP) is a chemical compound that is widely used in scientific research. It is also known by other names such as p-menthane-3,8-dione and p-mentha-1,8-dien-3-one. MDP is a yellowish liquid that has a strong odor and is soluble in organic solvents. It is used primarily as a chelating agent and a ligand in various chemical reactions.
Mechanism of Action
The mechanism of action of 1-(4-methoxyphenyl)-4,4-dimethyl-1,3-pentanedione is not well understood. However, it is believed that this compound acts as a chelating agent and a ligand, which binds to metal ions and forms stable complexes. The stability of these complexes is dependent on the nature of the metal ion and the ligand. This compound has been shown to form stable complexes with various metals such as copper, nickel, and zinc.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, studies have shown that this compound has antioxidant properties and can scavenge free radicals. This compound has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antitumor properties and can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
1-(4-methoxyphenyl)-4,4-dimethyl-1,3-pentanedione has several advantages for lab experiments. It is readily available and easy to synthesize. It is also stable and can be stored for long periods of time. This compound is a versatile ligand and can form stable complexes with various metals. However, this compound has some limitations for lab experiments. It has a strong odor and can be toxic if ingested or inhaled. This compound is also sensitive to air and moisture, which can affect its stability.
Future Directions
There are several future directions for research on 1-(4-methoxyphenyl)-4,4-dimethyl-1,3-pentanedione. One possible direction is to study the mechanism of action of this compound and its interaction with metal ions. Another direction is to study the biochemical and physiological effects of this compound and its potential use in drug development. Additionally, future research can focus on the synthesis of new compounds using this compound as a precursor. Overall, this compound has great potential for scientific research and has many applications in various fields.
Synthesis Methods
The synthesis of 1-(4-methoxyphenyl)-4,4-dimethyl-1,3-pentanedione can be achieved through several methods. One of the most common methods involves the reaction of p-anisaldehyde and acetone in the presence of a base catalyst such as potassium hydroxide. The reaction yields this compound as a product along with other byproducts. The purity of this compound can be improved by a series of purification steps such as recrystallization and column chromatography.
Scientific Research Applications
1-(4-methoxyphenyl)-4,4-dimethyl-1,3-pentanedione has a wide range of applications in scientific research. It is primarily used as a chelating agent and a ligand in various chemical reactions. It is also used as a precursor for the synthesis of other compounds. This compound is used in the synthesis of metal complexes, which have applications in catalysis, drug development, and material science. This compound is also used in the synthesis of natural products and pharmaceutical compounds.
properties
IUPAC Name |
1-(4-methoxyphenyl)-4,4-dimethylpentane-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c1-14(2,3)13(16)9-12(15)10-5-7-11(17-4)8-6-10/h5-8H,9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSXVBUXRCUKXPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)CC(=O)C1=CC=C(C=C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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